t-Butyl methyl fumarate
Description
Chemical Reactions Analysis
The hydrolysis of t-Butyl methyl fumarate has been studied. Over the pH range of 5 to 7, the neutral hydrolysis pathway predominates, with kN = (1.0 ± 0.2) × 10^-6 /s . Outside this range, strong pH effects were observed because of acidic and basic hydrolyses .Physical And Chemical Properties Analysis
T-Butyl methyl fumarate is a white crystalline powder with a molecular weight of 236.2 g/mol and a solubility in water of 0.05 g/L at 20 °C . It is an organic solvent that can be used as an initiator for free radical polymerization reactions .Scientific Research Applications
Functionalisation of Esters via 1,3-Chelation
t-Butyl methyl fumarate plays a crucial role in the functionalisation of esters via 1,3-chelation . For the first time, both 1,3-chelation and the formation of a tetrahedral intermediate were confirmed as the key factors for the unusual nucleophilic behavior of a metal t-butoxide in a transesterification reaction .
Production and Separation of Fumaric Acid
t-Butyl methyl fumarate is used in the production and separation of fumaric acid . Fumaric acid is a valuable compound used in foods, beverages, detergents, animal feed, pharmaceuticals, and miscellaneous industrial products . The current tendency is towards implementing “green production” and environmental friendly technologies like biotechnological production of fumaric acid using low-cost raw materials .
Polymerization and Copolymerization
t-Butyl methyl fumarate is used in the polymerization and copolymerization of fumarates . Homopolymerizations and copolymerizations of isopropyl perfluorooctylethyl fumarate (IPFOF) and isopropyl perfluorohexylethyl fumarate (lPFHF) were performed with radical initiators .
properties
IUPAC Name |
4-O-tert-butyl 1-O-methyl (E)-but-2-enedioate |
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InChI |
InChI=1S/C9H14O4/c1-9(2,3)13-8(11)6-5-7(10)12-4/h5-6H,1-4H3/b6-5+ |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
LEKWCGTZPGQABT-AATRIKPKSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CC(C)(C)OC(=O)C=CC(=O)OC |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Isomeric SMILES |
CC(C)(C)OC(=O)/C=C/C(=O)OC |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C9H14O4 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
186.20 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
t-Butyl methyl fumarate | |
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